Cas no 1202245-51-9 ((3R)-pyrrolidine-3-carboxylic acid;hydrochloride)

• Product Name: (3R)-pyrrolidine-3-carboxylic acid;hydrochloride
• CAS No: 1202245-51-9
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• MDL: MFCD09954283
• CID: 836268
• PubChem ID: 43810916
• Update Time: 2025-10-29

(3R)-pyrrolidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Pyrrolidine-3-carboxylic acid hydrochloride
• (3R)-pyrrolidine-3-carboxylic acid,hydrochloride
• R-PYRROLIDINE-3-CARBOXYLIC ACID-HCl
• (3R)-pyrrolidine-3-carboxylic acid hydrochloride
• (R)-pyrrolidine-3-carboxylic acid HCl
• (3R)-3-Pyrrolidinecarboxylic acid HCl
• (R)-(-)-Pyrrolidine-3-carboxylic acid
• PubChem15979
• HT1112
• SB10227
• (3R)-Pyrrolidine-3-carboxylic acid HCl
• AX8220213
• (R);-Pyrrolidine-3-carboxylic acid h
• (3R)-pyrrolidine-3-carboxylic acid;hydrochloride
• 1202245-51-9
• (3R)-3-Pyrrolidinecarboxylic acid hydrochloride (1:1)
• MFCD09954283
• AKOS015855241
• AS-50681
• (3R)-Pyrrolidine-3-carboxylic acid--hydrogen chloride (1/1)
• DTXSID10656411
• P10866
• (R)-pyrrolidine-3-carboxylicacidhydrochloride
• SCHEMBL2743519
• DB-361540
• EN300-88130
• CS-0053309

• MDL： MFCD09954283
• Inchi： 1S/C5H9NO2.ClH/c7-5(8)4-1-2-6-3-4;/h4,6H,1-3H2,(H,7,8);1H/t4-;/m1./s1
• InChI Key： OYCLYMMIZJWYJG-PGMHMLKASA-N
• SMILES： Cl.OC([C@H]1CNCC1)=O

Computed Properties

• Exact Mass: 151.0400063g/mol
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Additional information on (3R)-pyrrolidine-3-carboxylic acid;hydrochloride

Introduction to (3R)-Pyrrolidine-3-Carboxylic Acid Hydrochloride (CAS No: 1202245-51-9)

(3R)-Pyrrolidine-3-carboxylic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1202245-51-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and applications in drug development. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various biochemical and pharmacological studies.

The< strong> stereochemistry of (3R)-pyrrolidine-3-carboxylic acid hydrochloride is crucial, as the (R) configuration at the 3-position of the pyrrolidine ring plays a pivotal role in its biological interactions. Stereoisomers of this nature often exhibit distinct pharmacological profiles, with one enantiomer being more active or selective than another. This compound has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents.

In the realm of medicinal chemistry, (3R)-pyrrolidine-3-carboxylic acid hydrochloride has been investigated for its role as a key intermediate in the synthesis of more complex molecules. Its structural framework is conducive to modifications that can enhance binding affinity to biological targets, such as enzymes and receptors. Researchers have leveraged this compound to develop inhibitors and modulators for various diseases, including neurological disorders and metabolic conditions.

Recent studies have highlighted the< strong> significance of (3R)-pyrrolidine-3-carboxylic acid hydrochloride in the context of drug discovery. For instance, it has been utilized in the design of small-molecule drugs that interact with specific proteins involved in signal transduction pathways. These pathways are critical for numerous physiological processes, making them attractive targets for therapeutic intervention. The compound's ability to modulate these pathways has opened new avenues for treating conditions such as inflammation, pain, and neurodegeneration.

The< strong> synthetic pathways involving (3R)-pyrrolidine-3-carboxylic acid hydrochloride have also been refined to improve yield and purity. Advances in catalytic methods and chiral resolution techniques have enabled the production of enantiomerically pure forms of this compound, which is essential for preclinical and clinical studies. The efficiency of these synthetic routes has made it more feasible to incorporate this building block into larger drug candidates.

One notable application of (3R)-pyrrolidine-3-carboxylic acid hydrochloride is in the development of< strong> protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including digestion and immune response. Inhibiting specific proteases has been shown to be effective in treating diseases such as cancer and HIV/AIDS. The pyrrolidine core structure provides a scaffold that can be modified to create potent inhibitors with high selectivity.

In addition to protease inhibition, research has explored the potential of (3R)-pyrrolidine-3-carboxylic acid hydrochloride as a< strong> ligand for metal ions. Metal ions are integral to many enzymatic reactions and can serve as targets for therapeutic intervention. By designing molecules that bind selectively to metal ions, researchers aim to develop treatments for metalloprotein-related disorders. The versatility of this compound's structure allows it to interact with various metal ions, making it a valuable tool in medicinal chemistry.

The< strong> pharmacokinetic properties of (3R)-pyrrolidine-3-carboxylic acid hydrochloride have also been studied to optimize its delivery and efficacy. Factors such as solubility, bioavailability, and metabolic stability are critical considerations in drug development. Hydrochloride salts often improve these properties by enhancing solubility in aqueous environments. Understanding how this compound behaves within biological systems is essential for designing effective formulations.

Efforts are ongoing to explore new derivatives of (3R)-pyrrolidine-3-carboxylic acid hydrochloride that may exhibit enhanced biological activity or reduced side effects. Computational modeling and high-throughput screening techniques have accelerated the discovery process by allowing rapid evaluation of numerous compounds. These approaches have identified promising candidates that warrant further investigation.

The< strong> role of (3R)-pyrrolidine-3-carboxylic acid hydrochloride in academic research continues to expand as new methodologies emerge. Collaborative efforts between chemists, biologists, and pharmacologists have led to innovative applications that were previously unthought-of. This interdisciplinary approach underscores the importance of this compound as a versatile tool in drug discovery.

In conclusion, (3R)-pyrrolidine-3-carboxylic acid hydrochloride is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutics targeting various diseases. As research progresses, it is expected that new applications and derivatives will continue to emerge, further solidifying its importance in medicinal chemistry.